Cas no 163849-05-6 (2-Buten-1-one,3-amino-1-(1-methyl-2-pyrrolidinyl)-,(S)-(9CI))

• Product Name: 2-Buten-1-one,3-amino-1-(1-methyl-2-pyrrolidinyl)-,(S)-(9CI)
• CAS No: 163849-05-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 110350
• PubChem ID: 10702266
• Update Time: 2025-04-18

2-Buten-1-one,3-amino-1-(1-methyl-2-pyrrolidinyl)-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,3-amino-1-(1-methyl-2-pyrrolidinyl)-,(S)-(9CI)
• 2-Buten-1-one,3-amino-1-(1-methyl-2-pyrrolidinyl)-,[S-(Z)]-(9CI)
• 173521-73-8
• 163849-05-6
• SCHEMBL7814043
• (S)-3-Amino-1-(1-methylpyrrolidin-2-yl)but-2-en-1-one
• (Z)-3-amino-1-[(2S)-1-methylpyrrolidin-2-yl]but-2-en-1-one

• Inchi： 1S/C9H16N2O/c1-7(10)6-9(12)8-4-3-5-11(8)2/h6,8H,3-5,10H2,1-2H3/b7-6-/t8-/m0/s1
• InChI Key： NWMKXLZEUVCJCK-UAPHAKCISA-N
• SMILES： O=C(/C=C(/C)\N)[C@@H]1CCCN1C

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 1